Cas no 2138516-96-6 ([5-Methyl-2-(trichloromethyl)pyrimidin-4-yl]methanamine)

• Product Name: [5-Methyl-2-(trichloromethyl)pyrimidin-4-yl]methanamine
• CAS No: 2138516-96-6
• MF: C₇H₈Cl₃N₃
• MW: 240.517518043518
• CID: 6268768
• PubChem ID: 165955211
• Update Time: 2025-06-29

[5-Methyl-2-(trichloromethyl)pyrimidin-4-yl]methanamine Chemical and Physical Properties

Names and Identifiers

• [5-methyl-2-(trichloromethyl)pyrimidin-4-yl]methanamine
• EN300-790262
• 2138516-96-6
• [5-Methyl-2-(trichloromethyl)pyrimidin-4-yl]methanamine

• Inchi： 1S/C7H8Cl3N3/c1-4-3-12-6(7(8,9)10)13-5(4)2-11/h3H,2,11H2,1H3
• InChI Key： PHZVHEHQKQXDQL-UHFFFAOYSA-N
• SMILES： ClC(C1=NC=C(C)C(CN)=N1)(Cl)Cl

Computed Properties

• Exact Mass: 238.978380g/mol
• Monoisotopic Mass: 238.978380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 51.8Ų

Additional information on [5-Methyl-2-(trichloromethyl)pyrimidin-4-yl]methanamine

5-Methyl-2-(trichloromethyl)pyrimidin-4-yl]methanamine: A Comprehensive Overview

The compound [5-Methyl-2-(trichloromethyl)pyrimidin-4-yl]methanamine (CAS No. 2138516-96-6) is a highly specialized organic compound with significant applications in various scientific and industrial domains. This compound belongs to the class of pyrimidine derivatives, which are well-known for their diverse biological activities and chemical versatility. The structure of this compound is characterized by a pyrimidine ring system substituted with a methyl group at position 5, a trichloromethyl group at position 2, and an amine group attached to the 4-position via a methylene bridge.

Recent studies have highlighted the potential of [5-Methyl-2-(trichloromethyl)pyrimidin-4-yl]methanamine in the field of medicinal chemistry, particularly in the development of novel therapeutic agents. The trichloromethyl group introduces significant electron-withdrawing effects, which can enhance the compound's reactivity and selectivity in various biochemical environments. This makes it an attractive candidate for designing drugs targeting specific cellular pathways or enzymes.

One of the most intriguing aspects of this compound is its ability to participate in nucleophilic aromatic substitution reactions. The presence of electron-withdrawing groups on the pyrimidine ring facilitates such reactions, making it a valuable substrate for synthesizing more complex molecules. Recent research has demonstrated that this compound can serve as an intermediate in the synthesis of heterocyclic compounds with potential antiviral and anticancer properties.

In terms of synthesis, [5-Methyl-2-(trichloromethyl)pyrimidin-4-yl]methanamine can be prepared through a variety of methods, including nucleophilic aromatic substitution, Ullmann coupling, and Stille coupling reactions. These methods have been optimized in recent studies to improve yield and purity, making the compound more accessible for large-scale production and application.

The chemical stability of this compound is another area of interest. Studies have shown that [5-Methyl-2-(trichloromethyl)pyrimidin-4-yl]methanamine exhibits remarkable thermal stability under certain conditions, which is crucial for its use in high-temperature industrial processes or as a stabilizer in pharmaceutical formulations.

From an environmental perspective, understanding the degradation pathways of [5-Methyl-2-(trichloromethyl)pyrimidin-4-yl]methanamine is essential for assessing its ecological impact. Recent investigations have revealed that this compound undergoes hydrolysis under alkaline conditions, leading to the formation of less hazardous byproducts. This information is critical for ensuring safe disposal practices and minimizing environmental contamination.

In conclusion, [5-Methyl-2-(trichloromethyl)pyrimidin-4-yl]methanamine (CAS No. 2138516-96-6) stands out as a versatile and promising compound with wide-ranging applications across multiple disciplines. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in future scientific innovations.